Cas no 4467-92-9 (Phenol,2,4-dinitro-6-octyl-)

Phenol,2,4-dinitro-6-octyl- structure
Product name:Phenol,2,4-dinitro-6-octyl-
Phenol,2,4-dinitro-6-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4-dinitro-6-octyl-
- 2,4-dinitro-6-octylphenol
- 4467-92-9
- SCHEMBL1857493
- DTXSID30196268
- Phenol, 2,4-dinitro-6-octyl-
-
- Inchi: InChI=1S/C14H20N2O5/c1-2-3-4-5-6-7-8-11-9-12(15(18)19)10-13(14(11)17)16(20)21/h9-10,17H,2-8H2,1H3
- InChI Key: XQJDAXOHZWCJFD-UHFFFAOYSA-N
- SMILES: [N+](C1C=C([N+]([O-])=O)C=C(CCCCCCCC)C=1O)([O-])=O
Computed Properties
- Exact Mass: 296.1373
- Monoisotopic Mass: 296.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 106.51
Phenol,2,4-dinitro-6-octyl- Related Literature
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
4467-92-9 (Phenol,2,4-dinitro-6-octyl-) Related Products
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